2-PCCA hydrochloride

• Molecular Formula: C30H39Cl2N3O
• Molecular Weight: 528.6 g/mol
• InChI: InChI=1S/C30H37N3O.2ClH/c1-4-8-22-10-12-23(13-11-22)24-14-16-25(17-15-24)33(20-28(31)21(3)5-2)30(34)27-19-26(27)29-9-6-7-18-32-29;;/h6-7,9-18,21,26-28H,4-5,8,19-20,31H2,1-3H3;2*1H/t21-,26-,27-,28+;;/m0../s1
• InChIKey: ZRMICUFWAJDIQJ-WGEINMNRSA-N

2-PCCA Hydrochloride: A Racemic GPR88 Agonist for Central Nervous System Research and Procurement

2-PCCA hydrochloride (CAS 1609563-70-3) is a racemic mixture of diastereomers that functions as a potent and selective agonist of the orphan G protein-coupled receptor GPR88 [1]. It inhibits GPR88-mediated cAMP production through a Gαi-coupled pathway in cellular assays [2]. In vivo, 2-PCCA hydrochloride exhibits CNS-mediated pharmacological activity, including dose-dependent reduction of locomotor activity and attenuation of methamphetamine-induced hyperactivity in rats [3]. The compound is primarily utilized as a research tool to investigate GPR88's role in striatal-associated disorders such as Parkinson's disease, addiction, and psychiatric conditions [4].

Orphan GPR88 receptor signaling pathway studies

Striatal-associated disorder research models

Racemic probe for Gαi-coupled cAMP modulation assays

• [1] Jin C, et al. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor. ACS Chem Neurosci. 2014 Jul 16;5(7):576-87. View Source
• [2] Jin C, et al. Effect of Substitution on the Aniline Moiety of the GPR88 Agonist 2-PCCA: Synthesis, Structure-Activity Relationships, and Molecular Modeling Studies. ACS Chem Neurosci. 2016 Oct 19;7(10):1418-1432. View Source
• [3] Li JX, et al. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats. Eur J Pharmacol. 2013 Jan 5;698(1-3):272-7. View Source
• [4] Jin C, et al. Discovery of a Potent, Selective, and Brain-Penetrant Small Molecule that Activates the Orphan Receptor GPR88 and Reduces Alcohol Intake. J Med Chem. 2018 Jul 30;61(15):6748–6758. View Source

Why Generic GPR88 Agonist Substitution Fails: Diastereomeric Potency Gaps and Lipophilicity Constraints with 2-PCCA Hydrochloride

GPR88 agonists are not interchangeable due to profound differences in diastereomeric potency and physicochemical properties. 2-PCCA hydrochloride is a racemate comprising active and less active diastereomers, while alternative stereoisomers (e.g., (1R,2R)-2-PCCA) exhibit distinct EC50 values that vary by orders of magnitude depending on the assay system [1]. Furthermore, even analogs with improved potency may retain unfavorable high lipophilicity (clogP ~6.19 for 2-PCCA) that limits aqueous solubility and complicates in vivo formulation [2]. Direct comparative data reveals that newer agonists like RTI-13951-33 were specifically designed to overcome the solubility deficits inherent to the 2-PCCA scaffold, highlighting that substituting compounds within this class without empirical justification can compromise experimental reproducibility and translational relevance [3].

Diastereomeric Potency Gaps Single stereoisomers may show significantly different EC50 profiles from the racemate, shifting assay-response context.

Physicochemical Mismatch Alternative GPR88 agonists may address high lipophilicity and solubility constraints, altering formulation-dependent exposure.

Model-Response Differences Behavioral endpoint profiles may not transfer directly to next-generation analogs without empirical review.

• [1] Jin C, et al. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor. ACS Chem Neurosci. 2014 Jul 16;5(7):576-87. View Source
• [2] Jin C, et al. Effect of Substitution on the Aniline Moiety of the GPR88 Agonist 2-PCCA: Synthesis, Structure-Activity Relationships, and Molecular Modeling Studies. ACS Chem Neurosci. 2016 Oct 19;7(10):1418-1432. View Source
• [3] Jin C, et al. Discovery of a Potent, Selective, and Brain-Penetrant Small Molecule that Activates the Orphan Receptor GPR88 and Reduces Alcohol Intake. J Med Chem. 2018 Jul 30;61(15):6748–6758. View Source

Quantitative Differentiation Evidence for 2-PCCA Hydrochloride: Potency, Lipophilicity, and In Vivo Behavioral Selectivity

Racemate vs. Active Diastereomer: Differential Potency in Cellular vs. Cell-Free GPR88 Assays

2-PCCA hydrochloride is a racemic mixture of diastereomers, while (1R,2R)-2-PCCA hydrochloride is the single, more active diastereomer. In HEK293 cellular assays, the racemate 2-PCCA hydrochloride inhibits cAMP with an EC50 of 116 nM . In contrast, the purified (1R,2R)-2-PCCA diastereomer exhibits a cellular EC50 of 603 nM and a cell-free EC50 of 3 nM . This disparity highlights that the racemate's apparent cellular potency does not solely derive from the (1R,2R)-diastereomer, implying contributions from other stereoisomers or assay-specific factors. For procurement, the racemic 2-PCCA hydrochloride offers a distinct pharmacological profile from the single diastereomer, which may be relevant for experiments where stereochemical complexity influences biological outcomes.

Racemate vs. Active Diastereomer

Head-to-head

Racemate EC50: 116 nM vs. (1R,2R) EC50: 603 nM (cellular)

Supports racemate selection for cellular GPR88 cAMP studies.

Cell-free (1R,2R) EC50 is 3 nM; assay context defines relative response.

Evidence Dimension	GPR88 cAMP inhibition potency
Target Compound Data	EC50 = 116 nM
Comparator Or Baseline	(1R,2R)-2-PCCA hydrochloride (active diastereomer): EC50 = 603 nM (cellular) and 3 nM (cell-free)
Quantified Difference	Racemate is ~5.2-fold more potent than the active diastereomer in cellular assays; active diastereomer is >200-fold more potent in cell-free vs. cellular assays.
Conditions	HEK293 cells stably expressing human GPR88 and GloSensor-22F cAMP construct; cell-free assay conditions not fully specified.

Why This Matters

This difference is critical for researchers needing a defined stereochemical composition; procurement of the racemate may be preferred for cellular studies due to its superior potency, while the active diastereomer is essential for biophysical or cell-free mechanistic studies.

Lipophilicity (clogP) of 2-PCCA Compared to Optimized Analogs: A Barrier to Aqueous Solubility

The high calculated lipophilicity of 2-PCCA (clogP = 6.19) limits its aqueous solubility, a known hurdle for in vivo CNS studies [1]. Structure-activity relationship (SAR) investigations have identified analogs with comparable or improved potency but significantly reduced lipophilicity, such as compounds 5j and 5o (specific clogP values not provided in abstract but stated as lower than 2-PCCA) [1]. This physicochemical constraint directly impacts formulation and bioavailability, making 2-PCCA hydrochloride less suitable for in vivo experiments requiring high aqueous solubility without specialized formulation vehicles.

Lipophilicity Barrier

Class-level

clogP = 6.19 for 2-PCCA

High lipophilicity may limit aqueous solubility for in vivo work.

Analogs with lower clogP reported; formulation context requires review.

Evidence Dimension	Lipophilicity (calculated clogP)
Target Compound Data	clogP = 6.19
Comparator Or Baseline	Analog 5j and 5o (clogP < 6.19, exact values not reported)
Quantified Difference	Analogs exhibit lower lipophilicity than 2-PCCA.
Conditions	Calculated values; no experimental logD provided.

Why This Matters

Procurement of 2-PCCA hydrochloride should be weighed against analogs with improved solubility profiles if in vivo CNS administration is planned, as high lipophilicity can lead to poor brain penetration and formulation challenges.

• [1] Jin C, et al. Effect of Substitution on the Aniline Moiety of the GPR88 Agonist 2-PCCA: Synthesis, Structure-Activity Relationships, and Molecular Modeling Studies. ACS Chem Neurosci. 2016 Oct 19;7(10):1418-1432. View Source

In Vivo Behavioral Selectivity: 2-PCCA Reduces Hyperactivity Without Mimicking Methamphetamine Discriminative Stimulus Effects

In rats, 2-PCCA (0.1–3.2 mg/kg, i.p.) dose-dependently decreased locomotor activity and, when co-administered with 1.0 mg/kg methamphetamine, attenuated methamphetamine-induced hyperactivity [1]. Critically, 2-PCCA (1–3.2 mg/kg) did not produce methamphetamine-like discriminative stimulus effects nor did it alter methamphetamine's discriminative cue, demonstrating functional selectivity [1]. This profile is distinct from direct dopamine agonists or psychostimulants, positioning 2-PCCA as a tool to dissect GPR88-mediated modulation of dopaminergic signaling without confounding abuse liability signals.

In Vivo Behavioral Selectivity

Reported

Attenuated methamphetamine-induced hyperactivity; no discriminative stimulus effect.

Supports use in addiction research without psychostimulant-like confounds.

Rat model; endpoint context may require species-specific review.

Evidence Dimension	Behavioral effects in rats
Target Compound Data	Dose-dependently decreased locomotion; attenuated methamphetamine-induced hyperactivity; no substitution or alteration of methamphetamine discrimination.
Comparator Or Baseline	Methamphetamine (positive control for hyperactivity and discriminative stimulus)
Quantified Difference	2-PCCA lacked methamphetamine-like subjective effects.
Conditions	Male Sprague-Dawley rats; locomotor activity chambers; drug discrimination assay with methamphetamine training dose 0.32 mg/kg.

Why This Matters

This evidence supports the use of 2-PCCA hydrochloride in addiction and neuropsychiatric research where selective modulation of striatal GPR88 signaling is desired without the off-target behavioral effects typical of psychostimulants.

• [1] Li JX, et al. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats. Eur J Pharmacol. 2013 Jan 5;698(1-3):272-7. View Source

Comparative Aqueous Solubility: RTI-13951-33 Surpasses (1R,2R)-2-PCCA, Informing Scaffold Selection

RTI-13951-33, a next-generation GPR88 agonist derived from the 2-PCCA scaffold, was explicitly engineered to address the solubility limitations of its predecessor. In a direct comparison, RTI-13951-33 displayed enhanced aqueous solubility compared to (1R,2R)-2-PCCA (2) [1]. This improvement was a key factor in its selection for in vivo behavioral studies, including alcohol self-administration assays. This finding underscores that 2-PCCA hydrochloride, and its active diastereomer, possess suboptimal solubility for certain in vivo applications, a critical consideration when planning experiments requiring systemic administration.

Solubility vs. Next-Gen Agonist

Head-to-head

RTI-13951-33 exhibits enhanced aqueous solubility over (1R,2R)-2-PCCA.

Formulation context favors newer scaffold for systemic administration studies.

Qualitative comparison; exact solubility values not reported.

Evidence Dimension	Aqueous solubility
Target Compound Data	Not quantified; described as lower than RTI-13951-33.
Comparator Or Baseline	RTI-13951-33
Quantified Difference	RTI-13951-33 exhibits enhanced aqueous solubility compared to (1R,2R)-2-PCCA.
Conditions	Qualitative comparison; specific solubility values not reported in abstract.

Why This Matters

Researchers requiring in vivo administration of a GPR88 agonist should consider that 2-PCCA hydrochloride may present formulation challenges, and alternative tools like RTI-13951-33 may offer superior solubility and brain penetration.

• [1] Jin C, et al. Discovery of a Potent, Selective, and Brain-Penetrant Small Molecule that Activates the Orphan Receptor GPR88 and Reduces Alcohol Intake. J Med Chem. 2018 Jul 30;61(15):6748–6758. View Source

Diastereomeric Potency Ratio: (1R,2R)-2-PCCA is 5-Fold More Potent than (1S,2S)-2-PCCA in Cellular Assays

Within the 2-PCCA chemical space, stereochemistry profoundly influences agonist activity. The (1R,2R)-diastereomer of 2-PCCA exhibits an EC50 of 373 nM in cellular assays, whereas the (1S,2S)-diastereomer is significantly less active, with an EC50 ~1.9 μM (estimated 5-fold difference) . This 5-fold potency gap underscores the necessity of using stereochemically defined material for reproducible pharmacology. Since 2-PCCA hydrochloride is a racemate, it contains both active and less active diastereomers, potentially leading to variable batch-to-batch biological activity depending on the enantiomeric excess.

Diastereomeric Potency Ratio

Head-to-head

(1R,2R) is ~5-fold more potent than (1S,2S) in cellular assays.

Stereochemical composition influences assay potency interpretation.

Racemate batch analysis recommended for quantitative pharmacology.

Evidence Dimension	GPR88 agonist potency in cellular assay
Target Compound Data	EC50 = 373 nM (for (1R,2R)-2-PCCA, a diastereomer present in the racemate)
Comparator Or Baseline	(1S,2S)-2-PCCA (diastereomer)
Quantified Difference	5-fold higher potency for (1R,2R)-diastereomer.
Conditions	Cellular cAMP assay in HEK293 cells expressing human GPR88.

Why This Matters

Procurement of 2-PCCA hydrochloride as a racemate may introduce variability in potency compared to using the pure (1R,2R)-diastereomer. Researchers should request certificate of analysis confirming diastereomeric ratio if using racemate for quantitative pharmacology.

Optimal Research Applications for 2-PCCA Hydrochloride Based on Quantitative Evidence

In Vitro Cellular Pharmacology of GPR88 in Striatal Neuron Models

Utilize 2-PCCA hydrochloride as a racemic agonist to study GPR88-mediated cAMP inhibition in HEK293 cells or primary striatal cultures. The compound's cellular EC50 of 116 nM makes it suitable for dose-response experiments, while its racemic nature provides a broader representation of potential stereochemical interactions at the receptor. This application is supported by the compound's well-characterized Gαi-coupled signaling [1].

Behavioral Pharmacology Studies Requiring Attenuation of Psychostimulant-Induced Hyperactivity

Administer 2-PCCA hydrochloride intraperitoneally (0.1–3.2 mg/kg) to rats to investigate GPR88's role in modulating dopamine-dependent behaviors. The compound's ability to reduce methamphetamine-induced hyperactivity without producing methamphetamine-like discriminative stimulus effects [2] makes it a valuable tool for dissecting striatal circuitry in addiction models. Note the high lipophilicity (clogP 6.19) [3] may require specialized formulation (e.g., DMSO/PEG/Tween-80) for consistent in vivo exposure.

Structure-Activity Relationship (SAR) Benchmarking for Novel GPR88 Agonists

Employ 2-PCCA hydrochloride as a reference standard to evaluate next-generation GPR88 agonists. Its established EC50 (116 nM), clogP (6.19), and in vivo behavioral profile [3][2] provide a baseline against which improvements in potency, solubility, and brain penetration can be measured. This is particularly relevant given that optimized analogs like RTI-13951-33 were designed to overcome the solubility and metabolic stability limitations of the 2-PCCA scaffold [4].

Application

Selection Property

Validation Focus

In Vitro Striatal GPR88 Pharmacology

Racemic cAMP inhibition profile

Cellular Gαi-coupled dose-response endpoints

Psychostimulant Addiction Models

Behavioral selectivity without psychostimulant cue

In vivo locomotor and drug discrimination endpoints

GPR88 Agonist SAR Benchmarking

Baseline potency and lipophilicity constraints

Solubility, brain penetration, and potency improvement review

Note: Aqueous solubility and diastereomeric ratio may require formulation-specific validation for in vivo CNS studies.

• [1] Jin C, et al. Effect of Substitution on the Aniline Moiety of the GPR88 Agonist 2-PCCA: Synthesis, Structure-Activity Relationships, and Molecular Modeling Studies. ACS Chem Neurosci. 2016 Oct 19;7(10):1418-1432. View Source
• [2] Li JX, et al. The GPR88 receptor agonist 2-PCCA does not alter the behavioral effects of methamphetamine in rats. Eur J Pharmacol. 2013 Jan 5;698(1-3):272-7. View Source
• [3] Jin C, et al. Effect of Substitution on the Aniline Moiety of the GPR88 Agonist 2-PCCA: Synthesis, Structure-Activity Relationships, and Molecular Modeling Studies. ACS Chem Neurosci. 2016 Oct 19;7(10):1418-1432. View Source
• [4] Jin C, et al. Discovery of a Potent, Selective, and Brain-Penetrant Small Molecule that Activates the Orphan Receptor GPR88 and Reduces Alcohol Intake. J Med Chem. 2018 Jul 30;61(15):6748–6758. View Source